![molecular formula C14H10F2INO B3613136 2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide](/img/structure/B3613136.png)
2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide
Overview
Description
2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide, also known as DIFA, is a chemical compound that has gained significant attention in scientific research due to its potential use as a tool for studying the function of certain proteins in the human body.
Mechanism of Action
2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide works by binding to the ATP-binding site of IKKε, preventing it from phosphorylating its downstream targets. This inhibition of IKKε activity leads to a decrease in the production of pro-inflammatory cytokines and chemokines, as well as a decrease in cell proliferation and survival. This mechanism of action has been validated in numerous studies, making this compound a valuable tool for studying the function of IKKε and its role in disease processes.
Biochemical and Physiological Effects
In addition to its selective inhibition of IKKε, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of another protein kinase, TBK1, which is involved in the regulation of the innate immune response. Additionally, this compound has been shown to inhibit the growth of certain cancer cell lines, suggesting that it may have potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide is its high selectivity for IKKε, which allows for the specific inhibition of this protein without affecting other related kinases. Additionally, this compound has been shown to have good bioavailability and pharmacokinetic properties, making it a valuable tool for in vivo studies. However, one limitation of this compound is its relatively low potency compared to other kinase inhibitors, which may require higher concentrations to achieve the desired effect.
Future Directions
There are several future directions for research involving 2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of IKKε, which could lead to the development of new therapies for cancer and inflammation. Additionally, further studies are needed to fully understand the physiological and biochemical effects of this compound and its potential as an anti-cancer agent. Finally, this compound may have potential as a tool for studying other protein kinases and their role in disease processes, which could lead to the development of new therapies for a wide range of diseases.
Scientific Research Applications
2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide has been used in scientific research as a tool for studying the function of certain proteins, particularly those involved in cancer and inflammation. One of the main uses of this compound is as a selective inhibitor of the protein kinase IKKε, which plays a key role in the regulation of the immune response and has been implicated in the development of cancer and inflammatory diseases. By selectively inhibiting IKKε with this compound, researchers can study the role of this protein in disease processes and potentially develop new therapies for cancer and inflammation.
properties
IUPAC Name |
2-(2,4-difluorophenyl)-N-(4-iodophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2INO/c15-10-2-1-9(13(16)8-10)7-14(19)18-12-5-3-11(17)4-6-12/h1-6,8H,7H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUDIZVUYXNFZGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CC2=C(C=C(C=C2)F)F)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2INO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.